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Compound of Interest

Compound Name: p60c-src substrate I

Cat. No.: B070318

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential, immediate
safety and logistical information for the proper disposal of p60c-src substrate Il, a
pentapeptide substrate for the tyrosine kinase pp60c-src.

The following procedural guidance is designed to directly answer operational questions
regarding the safe disposal of this research material. Adherence to these protocols is critical for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling

Before handling p60c-src substrate I, it is crucial to wear appropriate personal protective
equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves. All
handling of the lyophilized powder should be conducted in a well-ventilated area or a chemical
fume hood to minimize the risk of inhalation.

Disposal of p60c-src Substrate Il

As a synthetic peptide with uncharacterized long-term toxicological properties, p60c-src
substrate Il should be treated as potentially hazardous chemical waste. Disposal must adhere
to all local, state, and federal regulations.

Liquid Waste Disposal:
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o Collection: All solutions containing p60c-src substrate I, including unused stock solutions
and experimental buffers, must be collected in a designated, leak-proof, and chemically
compatible hazardous waste container.

o Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name ("p60c-src substrate II"), the concentration of the peptide, and any other
solvents or reagents present in the solution.

» Prohibition:Do not pour any liquid waste containing p60c-src substrate Il down the sink.
Solid Waste Disposal:

o Collection: All solid materials that have come into contact with p60c-src substrate Il must be
disposed of as hazardous solid waste. This includes, but is not limited to:

o Contaminated gloves, pipette tips, and other disposable labware.
o Empty vials that originally contained the lyophilized peptide.
o Absorbent materials used to clean up any spills.

o Container: Place all contaminated solid waste into a designated, leak-proof hazardous waste
container lined with a heavy-duty plastic bag.

o Labeling: Clearly label the container as "Hazardous Waste" and specify the contaminant
(e.g., "p60c-src substrate Il contaminated debris").

Final Disposal:

o Storage: All hazardous waste containers should be sealed and stored in a designated
satellite accumulation area within the laboratory.

e Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for the pickup and
proper disposal of the collected waste.

Quantitative Data
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The following table summarizes the key chemical and physical properties of p60c-src

substrate II.
Property Value
Molecular Weight 668.74 g/mol [1]
Molecular Formula C33H4aN6O9[1]
CAS Number 168781-78-0[1]
Form Lyophilized powder[2]
Purity >95%|2]
Solubility Soluble in water[1]
Storage (Powder) -20°C for up to 3 years; 4°C for up to 2 years[1]

-80°C for up to 6 months; -20°C for up to 1

Storage (in Solvent) th[1]
mon

Experimental Protocols

While a specific protocol for p60c-src substrate Il was not available, the following is a detailed
methodology for a general c-Src Kinase Assay that can be adapted for its use.[3]

Stock Solutions:

» Src Kinase Reaction Buffer (SrcRB): 100mM Tris-HCI, pH 7.2, 125mM MgClz, 25mM MnClz,
2mM EGTA, 0.25mM sodium orthovanadate, 2mM dithiothreitol.

o [y-32P]ATP: Prepare a 1 puCi/ul solution from a stock of 1mCi/100ul (3000Ci/mmol) by diluting
with 500uM unlabeled ATP containing 75mM MnCl-.

e p60c-src Substrate II: Prepare a 0.6-1.5mM stock solution by reconstituting the lyophilized
peptide with sterile distilled water or SrcRB.

e c-Src Kinase: Use 2-20 Units per assay point.

Assay Protocol:
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e Add 10pl of SrcRB to a microfuge tube.

e Add 10pl of the p60c-src substrate Il solution (to a final concentration of 150-375uM per
assay).

o Add 10pl of the ¢c-Src Kinase solution.
e Initiate the reaction by adding 10pl of the diluted [y-32P]ATP solution.
 Incubate the reaction mixture for 10 minutes at 30°C.

o Terminate the reaction by adding 20pul of 40% Trichloroacetic Acid (TCA) and incubate for 5
minutes at room temperature.

o Transfer 25ul of the reaction mixture to the center of a 2cm x 2cm P81 phosphocellulose
paper square.

e Wash the paper squares three times for 5 minutes each with 0.75% phosphoric acid.
e Wash the paper squares once with acetone for 5 minutes.

o Transfer the dried paper squares to a scintillation vial, add 5ml of scintillation cocktail, and
measure the incorporated radioactivity using a scintillation counter.

Visualizations

The following diagrams illustrate a key signaling pathway involving pp60c-src and a typical
experimental workflow for a kinase assay.
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Caption: A simplified signaling pathway illustrating the activation of pp60c-src by a Receptor
Tyrosine Kinase (RTK) and its downstream effects on the Ras-MAPK, PI3K-AKT, and STAT3
pathways, ultimately leading to changes in gene expression.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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